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An In-depth Technical Guide to 1,2-Epoxyhexane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,2-Epoxyhexane (CAS No. 1436-

34-6), a pivotal chemical intermediate in organic synthesis and drug development. This

document details its molecular structure, physicochemical properties, and spectroscopic data.

Furthermore, it outlines key experimental protocols for its synthesis and characteristic

reactions, including acid- and base-catalyzed ring-opening, and biocatalytic kinetic resolution.

The guide also features visualizations of reaction mechanisms and experimental workflows to

facilitate a deeper understanding of its chemical behavior and applications.

Introduction
1,2-Epoxyhexane, also known as 1,2-hexene oxide or butyloxirane, is a valuable epoxide

derivative.[1] Its strained three-membered ring makes it a highly reactive and versatile building

block for the synthesis of a wide array of more complex molecules.[2] For researchers and

professionals in drug development, 1,2-epoxyhexane serves as a key precursor for introducing

specific functional groups and stereochemical centers into target molecules. Its utility in

creating chiral compounds through enantioselective reactions makes it particularly significant in

the synthesis of pharmacologically active agents.[3]
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Molecular Structure and Identification
The fundamental identification and structural details of 1,2-Epoxyhexane are summarized

below.

Chemical Name: 2-butyloxirane

Synonyms: 1,2-Hexene oxide, Butyloxirane

CAS Number: 1436-34-6

Molecular Formula: C₆H₁₂O

Molecular Weight: 100.16 g/mol

SMILES: CCCCC1CO1

InChI Key: WHNBDXQTMPYBAT-UHFFFAOYSA-N

Molecular Structure:

Caption: Molecular structure of 1,2-Epoxyhexane.

Physicochemical and Spectroscopic Data
The key physical and spectroscopic properties of 1,2-Epoxyhexane are presented in the

following tables for easy reference.

Physicochemical Properties
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Property Value Reference(s)

Appearance Colorless liquid

Boiling Point 118-120 °C

Density 0.831 g/mL at 25 °C

Refractive Index n20/D 1.406

Flash Point 15 °C (59 °F)

Storage Temperature 2-8°C

Spectroscopic Data
Table 2: 1H NMR Spectroscopic Data (400 MHz, CDCl₃)[2]

Chemical Shift (δ) ppm Assignment

~2.90 H on C2 (methine)

~2.73 H on C1 (methylene)

~2.45 H on C1 (methylene)

~1.53 H on C3 (methylene)

~1.45 H on C4 (methylene)

~1.39 H on C5 (methylene)

~0.92 H on C6 (methyl)

Table 3: 13C NMR Spectroscopic Data[4]
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Chemical Shift (δ) ppm Assignment

~52.4 C2

~47.1 C1

~32.7 C3

~27.8 C4

~22.6 C5

~14.0 C6

Table 4: Infrared (IR) Spectroscopy Data[5]

Wavenumber (cm⁻¹) Assignment

1280–1230 Epoxide symmetric ring breathing

950–810 Asymmetric C-O-C stretch

880–750 Symmetric C-O-C stretch

Table 5: Mass Spectrometry (MS) Data[2]

m/z Relative Intensity

100 Molecular Ion (M⁺)

71 100%

58 High

55 High

42 High

41 High

Key Experimental Protocols
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This section provides detailed methodologies for the synthesis and key reactions of 1,2-
Epoxyhexane.

Synthesis of 1,2-Epoxyhexane via Epoxidation of 1-
Hexene
This protocol describes a common method for synthesizing 1,2-Epoxyhexane from 1-hexene

using a peroxy acid.

Materials: 1-hexene, meta-chloroperoxybenzoic acid (m-CPBA), dichloromethane (DCM),

aqueous sodium hydroxide (NaOH) solution.

Procedure:

Dissolve 1-hexene in dichloromethane and cool the solution to 0 °C in an ice bath.

Slowly add m-CPBA portion-wise to the stirred solution over a period of approximately 50

minutes, maintaining the temperature at 0 °C.[6]

After the addition is complete, continue stirring the suspension at 0 °C for an additional 3

hours.[6]

Quench the reaction by adding an aqueous solution of NaOH.[6]

Separate the organic layer, wash with water, and dry over an anhydrous salt (e.g.,

MgSO₄).

Remove the solvent under reduced pressure. The crude product can be purified by

distillation.
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Synthesis of 1,2-Epoxyhexane

1-Hexene
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Caption: Workflow for the synthesis of 1,2-Epoxyhexane.

Acid-Catalyzed Ring-Opening of 1,2-Epoxyhexane
This protocol details the ring-opening reaction of 1,2-Epoxyhexane in the presence of an acid

catalyst and an alcohol nucleophile.[7]

Materials: 1,2-Epoxyhexane, methanol, concentrated sulfuric acid, saturated sodium

bicarbonate solution, diethyl ether.

Procedure:

Dissolve 1,2-Epoxyhexane (e.g., 0.5 g) in methanol (e.g., 5 mL) in a round-bottom flask

with a stir bar.[7]

Add a catalytic amount (e.g., one drop) of concentrated sulfuric acid to the solution.[7]

Stir the reaction mixture at room temperature for approximately 30 minutes.[7]

Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.[7]

Extract the product with diethyl ether.[7]

Wash the organic layer with water and brine, then dry over an anhydrous salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b074757?utm_src=pdf-body-img
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://m.youtube.com/watch?v=GMEtLPubs6I
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://m.youtube.com/watch?v=GMEtLPubs6I
https://m.youtube.com/watch?v=GMEtLPubs6I
https://m.youtube.com/watch?v=GMEtLPubs6I
https://m.youtube.com/watch?v=GMEtLPubs6I
https://m.youtube.com/watch?v=GMEtLPubs6I
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the solvent under reduced pressure to obtain the ring-opened product.

Base-Catalyzed Ring-Opening of 1,2-Epoxyhexane
This protocol outlines the ring-opening of 1,2-Epoxyhexane under basic conditions.[7]

Materials: 1,2-Epoxyhexane, sodium methoxide, methanol.

Procedure:

Prepare a slurry of sodium methoxide (e.g., 0.04 g) in methanol (e.g., 5 mL) in a round-

bottom flask with a stir bar.[7]

Add 1,2-Epoxyhexane (e.g., 0.5 g) to the stirring slurry.[7]

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

TLC or GC.

Upon completion, neutralize the reaction mixture with a dilute acid (e.g., HCl).

Extract the product with a suitable organic solvent (e.g., diethyl ether).

Wash the organic layer with water and brine, then dry over an anhydrous salt.

Remove the solvent under reduced pressure to yield the product.

Reaction Mechanisms and Pathways
The reactivity of 1,2-Epoxyhexane is dominated by the susceptibility of the strained epoxide

ring to nucleophilic attack. The regioselectivity of the ring-opening is dependent on the reaction

conditions (acidic or basic).

Acid-Catalyzed Ring-Opening Mechanism
Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving

group. The nucleophile then attacks the more substituted carbon atom, which can better

stabilize the partial positive charge that develops in the transition state.[8][9]
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Acid-Catalyzed Ring-Opening
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Caption: Acid-catalyzed ring-opening of 1,2-Epoxyhexane.

Base-Catalyzed Ring-Opening Mechanism
In basic media, a strong nucleophile directly attacks one of the epoxide carbons in an Sₙ2

reaction. Due to steric hindrance, the attack preferentially occurs at the less substituted carbon

atom.[8][10]
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Caption: Base-catalyzed ring-opening of 1,2-Epoxyhexane.

Applications in Research and Development
1,2-Epoxyhexane is a versatile intermediate with numerous applications in organic synthesis

and drug discovery.

Synthesis of Chiral Compounds: As a prochiral molecule, 1,2-Epoxyhexane can be used in

asymmetric synthesis to generate enantiomerically pure or enriched products. Biocatalytic

methods, such as kinetic resolution using lipases or epoxide hydrolases, are particularly

effective for this purpose.[11][12][13] These chiral products are often key intermediates in the

synthesis of pharmaceuticals.

Functional Group Interconversion: The ring-opening of 1,2-Epoxyhexane with various

nucleophiles (e.g., amines, thiols, azides) allows for the introduction of a wide range of

functional groups, leading to the synthesis of amino alcohols, thioalcohols, and other

valuable derivatives.
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Polymer Chemistry: 1,2-Epoxyhexane can be used as a monomer or co-monomer in the

synthesis of polymers with specific properties. For instance, it has been explored as a

precursor for energetic azido polymers.

Safety and Handling
1,2-Epoxyhexane is a hazardous chemical and should be handled with appropriate safety

precautions.

Hazards: It is a highly flammable liquid and vapor. It is harmful if swallowed, causes skin

irritation, and serious eye irritation. It may also cause respiratory irritation.

Handling: Handle in a well-ventilated area, away from heat, sparks, and open flames. Use

personal protective equipment, including gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container under an

inert atmosphere. It is sensitive to moisture.

Conclusion
1,2-Epoxyhexane is a valuable and versatile chemical building block with significant

applications in organic synthesis, particularly in the pharmaceutical and fine chemical

industries. A thorough understanding of its properties, reaction mechanisms, and handling

requirements, as detailed in this guide, is essential for its effective and safe utilization in

research and development. The ability to control the regioselectivity of its ring-opening

reactions and to perform enantioselective transformations makes it a powerful tool for the

synthesis of complex and stereochemically defined molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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